(3-(Methoxycarbonyl)-4-methylphenyl)boronic acid

• IUPAC Name: (3-methoxycarbonyl-4-methylphenyl)boronic acid
• InChI: InChI=1S/C9H11BO4/c1-6-3-4-7(10(12)13)5-8(6)9(11)14-2/h3-5,12-13H,1-2H3
• InChI Key: CDWTTYCJDYKRNE-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=C(C=C1)C)C(=O)OC)(O)O
• Molecular Formula: C9H11BO4
• DSSTOX Substance ID: DTXSID10716600
• Molecular Weight: 193.99 g/mol
• CAS RN: 1048330-10-4

Description

“(3-(Methoxycarbonyl)-4-methylphenyl)boronic acid” is a biochemical reagent that can be used as a biological material or organic compound for life science related research. It is a highly valuable building block in organic synthesis.

Synthesis Analysis

The synthesis of boronic acids, including “(3-(Methoxycarbonyl)-4-methylphenyl)boronic acid”, has been widely studied. One of the primary methods for the synthesis of boronic acids is the Suzuki–Miyaura coupling. Protodeboronation of alkyl boronic esters has also been reported, utilizing a radical approach.

Molecular Structure Analysis

The molecular formula of “(3-(Methoxycarbonyl)-4-methylphenyl)boronic acid” is C8H9BO4. The average mass is 165.982 Da and the monoisotopic mass is 166.080124 Da.

Chemical Reactions Analysis

Boronic acids, including “(3-(Methoxycarbonyl)-4-methylphenyl)boronic acid”, are known to participate in a variety of chemical reactions. The most important application is the Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction. Protodeboronation of boronic esters has also been reported.

Physical And Chemical Properties Analysis

“(3-(Methoxycarbonyl)-4-methylphenyl)boronic acid” is a solid substance. It is insoluble in water but can form a boronate ester in the presence of polyhydroxy-containing buffers, which can pass through the cell membrane.

Scientific Research Applications

Sensing Applications

. .

Biological Labelling

. This can be particularly useful in the study of cellular processes and the tracking of specific biological molecules.

Protein Manipulation and Modification

. This makes them valuable tools in biochemistry and molecular biology.

Separation Technologies

. .

Development of Therapeutics

. Their ability to interact with various biological molecules makes them potential candidates for drug development.

Building Materials for Microparticles

. This can be particularly useful in the development of new diagnostic tools.

Polymers for Controlled Release of Insulin

. This has potential applications in the treatment of diabetes.

Biosensing and Molecular Recognition Applications

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Safety and Hazards

“(3-(Methoxycarbonyl)-4-methylphenyl)boronic acid” is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to use personal protective equipment as required and avoid breathing dust/fume/gas/mist/vapors/spray.

Future Directions

The future directions of research on “(3-(Methoxycarbonyl)-4-methylphenyl)boronic acid” and other boronic acids are likely to focus on further understanding their mechanisms of action and exploring their potential applications in various fields, including medicinal chemistry and life science research.

Mechanism of Action

Target of Action

The primary targets of (3-(Methoxycarbonyl)-4-methylphenyl)boronic acid are chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . This compound is a type of organoboron reagent, which is generally environmentally benign and has been developed for specific coupling conditions .

Mode of Action

The compound interacts with its targets through a process known as Suzuki–Miyaura (SM) cross-coupling . This reaction involves two key steps: oxidative addition and transmetalation . In oxidative addition, palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . Transmetalation, on the other hand, involves the transfer of formally nucleophilic organic groups from boron to palladium .

Biochemical Pathways

The compound affects the Suzuki–Miyaura cross-coupling pathway . This pathway is widely applied in transition metal catalysed carbon–carbon bond forming reactions . The compound’s action can lead to the formation of new C–C bonds at stereogenic centres .

Pharmacokinetics

Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of (3-(Methoxycarbonyl)-4-methylphenyl)boronic acid is currently limited. It’s worth noting that boronic acids are known to form reversible covalent bonds with 1,2- and 1,3-diols , which could potentially influence their pharmacokinetic properties.

Result of Action

The molecular and cellular effects of the compound’s action are primarily related to the formation of new carbon–carbon bonds . This can lead to the synthesis of a wide range of organic compounds, contributing to various biochemical processes .

Action Environment

The action, efficacy, and stability of (3-(Methoxycarbonyl)-4-methylphenyl)boronic acid can be influenced by various environmental factors. For instance, the success of the Suzuki–Miyaura cross-coupling reaction, in which this compound plays a key role, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .